![molecular formula C20H19N3O3S2 B2732926 (5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one CAS No. 303056-67-9](/img/structure/B2732926.png)
(5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
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Description
(5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C20H19N3O3S2 and its molecular weight is 413.51. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Thiazolidinones, including derivatives synthesized from various starting materials, have shown promising antimicrobial effects against both Gram-positive and Gram-negative bacteria, as well as fungal species. For example, compounds synthesized from 2-amino-5-nitrothiazole demonstrated significant antibacterial and antifungal activities, suggesting the importance of the thiazolidinone core in enhancing antimicrobial properties (Samadhiya, Sharma, & Srivastava, 2013).
Anticancer Activity
Several thiazolidinone derivatives have been evaluated for their anticancer activities, with some showing selective action against various cancer cell lines, including leukemia, CNS cancer, renal cancer, and ovarian cancer. This suggests that specific substitutions on the thiazolidinone ring can significantly affect the compound's ability to inhibit cancer cell growth (Kaminskyy, Subtelna, Zimenkovsky, Karpenko, Gzella, & Lesyk, 2015).
Anti-Inflammatory Activity
Research into thiazolidinone derivatives has also indicated potential anti-inflammatory effects. The structure-activity relationship (SAR) studies have identified compounds within this class that exhibit good anti-inflammatory activity, demonstrating the chemical framework's versatility in modulating biological responses (Ranga, Sharma, & Kumar, 2013).
properties
IUPAC Name |
(5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3S2/c1-3-21(4-2)15-9-11-16(12-10-15)22-19(24)18(28-20(22)27)13-14-7-5-6-8-17(14)23(25)26/h5-13H,3-4H2,1-2H3/b18-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEFYWFCTYAZNJD-AQTBWJFISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3[N+](=O)[O-])SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3[N+](=O)[O-])/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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